Cas no 1803818-97-4 (3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1803818-97-4
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4907299
• Update Time: 2025-09-20

3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)12-7-17-6-10(11(12)8-18)9-4-2-1-3-5-9/h1-8H
• InChI Key： HJAGQWYJIICWDZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(C2C=CC=CC=2)=C1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde

Comprehensive Overview of 3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde (CAS No. 1803818-97-4)

3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde (CAS No. 1803818-97-4) is a high-value heterocyclic aldehyde widely utilized in pharmaceutical and agrochemical research. This compound features a unique pyridine core substituted with a phenyl group and a trifluoromethyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups align with current trends in drug discovery, particularly in developing kinase inhibitors and antiviral agents, addressing global demands for novel therapeutics.

The growing interest in trifluoromethylated compounds like 3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde stems from their enhanced metabolic stability and lipophilicity, critical for optimizing bioavailability. Researchers frequently search for "CF3-containing building blocks" or "isonicotinaldehyde derivatives" to design small-molecule drugs, reflecting its relevance in medicinal chemistry. Additionally, its application in catalysis and material science underscores its interdisciplinary importance.

From an SEO perspective, queries such as "synthesis of 3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde" or "CAS 1803818-97-4 suppliers" highlight commercial and academic demand. The compound’s role in high-throughput screening and fragment-based drug design further elevates its profile. Innovations in green chemistry have also spurred interest in eco-friendly synthetic routes for such fluorinated intermediates, aligning with sustainability goals.

Analytical characterization of 3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde typically involves NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity for sensitive applications. Its crystal structure and hydrogen-bonding patterns are often studied to predict reactivity, a topic trending in computational chemistry forums. Regulatory compliance, such as REACH or GMP standards, is another frequent search keyword for industrial users.

In summary, 3-Phenyl-5-(trifluoromethyl)isonicotinaldehyde (CAS No. 1803818-97-4) bridges multiple scientific domains, driven by its structural uniqueness and applicability. Its integration into AI-driven drug discovery pipelines and custom synthesis services positions it as a critical asset for future research breakthroughs.